Cas no 2228466-30-4 (2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine)

• Product Name: 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine
• CAS No: 2228466-30-4
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6352347
• PubChem ID: 165656558
• Update Time: 2025-05-21

2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine
• EN300-1988181
• 2228466-30-4

• Inchi： 1S/C11H12ClNO2/c12-8-4-7(9-2-1-3-13-9)5-10-11(8)15-6-14-10/h4-5,9,13H,1-3,6H2
• InChI Key： VBEOGKUSGVJVIW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C1CCCN1)OCO2

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine

Exploring 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine (CAS No. 2228466-30-4): A Comprehensive Overview

In the realm of specialized chemical compounds, 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine (CAS No. 2228466-30-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrrolidine backbone fused with a chlorinated dioxaindane moiety, presents intriguing possibilities in pharmaceutical and material science research. As interest in heterocyclic compounds and bioactive molecules continues to rise, understanding the nuances of this chemical becomes increasingly relevant.

The molecular architecture of 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine combines the rigidity of the dioxaindane system with the flexibility of the pyrrolidine ring, creating a versatile scaffold for further derivatization. Researchers are particularly interested in how the chloro-substitution at the 7-position influences the compound's electronic properties and binding affinities. Recent studies in medicinal chemistry have highlighted similar structures as potential candidates for addressing challenges in neurological research and metabolic disorders, making this compound a subject of growing scientific curiosity.

From a synthetic chemistry perspective, the preparation of CAS 2228466-30-4 involves sophisticated multi-step organic synthesis protocols. The compound's chiral center at the pyrrolidine ring presents opportunities for developing enantioselective synthesis methods, a hot topic in contemporary green chemistry and sustainable pharmaceutical production. Many researchers are exploring how such compounds can be synthesized using catalytic asymmetric methods to reduce waste and improve efficiency.

The physicochemical properties of 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine make it particularly interesting for drug discovery applications. Its calculated lipophilicity (logP) and polar surface area suggest favorable blood-brain barrier penetration characteristics, a property highly sought after in central nervous system targeting compounds. This aligns with current industry trends focusing on neuroprotective agents and cognitive enhancers, areas receiving substantial research funding globally.

In material science applications, the dioxaindane-pyrrolidine hybrid structure offers potential as a building block for functional materials. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it a candidate for designing molecular sensors or organic electronic components. With the growing demand for organic semiconductors in flexible electronics, such molecular frameworks are being extensively investigated.

Analytical characterization of 2228466-30-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. The quality control parameters for this compound are stringent, reflecting the pharmaceutical industry's increasing emphasis on impurity profiling and structural elucidation. These analytical challenges represent active areas of method development in modern pharmaceutical analysis.

Regulatory considerations surrounding 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine focus on proper handling and documentation, in line with REACH compliance and Good Laboratory Practice standards. While not classified as hazardous under current regulations, researchers must adhere to standard chemical safety protocols when working with this compound. The evolving landscape of chemical regulations continues to shape how such specialized compounds are handled in research settings.

Looking forward, the scientific community anticipates expanded applications for CAS 2228466-30-4 derivatives. Computational chemistry approaches, particularly molecular docking and quantitative structure-activity relationship (QSAR) studies, are being employed to predict biological activities of related compounds. This aligns with the pharmaceutical industry's push toward computer-aided drug design to accelerate discovery timelines.

The commercial availability of 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine through specialty chemical suppliers has facilitated broader research access. However, challenges remain in scaling up production while maintaining stereochemical purity, a common bottleneck in chiral compound manufacturing. Solutions to these challenges could significantly impact the compound's utility in industrial applications.

In conclusion, 2-(7-chloro-1,3-dioxaindan-5-yl)pyrrolidine represents an intriguing case study in modern chemical research. Its structural features bridge several important domains in medicinal chemistry, materials science, and synthetic methodology development. As research into heterocyclic scaffolds continues to expand, this compound and its derivatives will likely play increasingly important roles in addressing contemporary scientific challenges.